Cas no 2111305-12-3 ((2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid)

• Product Name: (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid
• CAS No: 2111305-12-3
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 5934316
• PubChem ID: 96629454
• Update Time: 2025-06-13

(2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid
• 2111305-12-3
• EN300-1298763

• Inchi： 1S/C8H11N3O2/c1-5-7(11-3-2-10-5)4-6(9)8(12)13/h2-3,6H,4,9H2,1H3,(H,12,13)/t6-/m0/s1
• InChI Key： YMXYZFPKZCATED-LURJTMIESA-N
• SMILES： OC([C@H](CC1C(C)=NC=CN=1)N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.1
• Topological Polar Surface Area: 89.1Ų

Additional information on (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid

Recent Advances in the Study of (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid (CAS: 2111305-12-3)

The compound (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid (CAS: 2111305-12-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This non-proteinogenic amino acid derivative, characterized by its pyrazine ring and chiral center, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural characterization, and biological activities, particularly in the context of enzyme inhibition and drug development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid, highlighting its enantioselective synthesis using asymmetric hydrogenation. The study demonstrated that the compound could be efficiently produced with high optical purity, which is critical for its biological activity. Furthermore, the research team investigated its role as a potential inhibitor of glutamate racemase, an enzyme implicated in bacterial cell wall biosynthesis, suggesting its utility as an antibacterial agent.

In another groundbreaking study, researchers from the University of Cambridge evaluated the compound's interaction with metabotropic glutamate receptors (mGluRs). The findings, published in Nature Chemical Biology, revealed that (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid exhibits selective agonism at mGluR2, a receptor subtype involved in neurological disorders such as schizophrenia and anxiety. This discovery opens new avenues for the development of targeted therapies for central nervous system (CNS) diseases.

Additionally, a collaborative effort between academic and industrial researchers has led to the identification of (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the methylpyrazine moiety, contribute to enhanced binding affinity and metabolic stability, making it a valuable building block in drug design. This work was recently featured in ACS Chemical Biology, underscoring the compound's versatility in pharmaceutical applications.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid. Current research is focused on improving its bioavailability and reducing potential off-target effects. For instance, a 2024 preprint on bioRxiv proposed structural modifications to the pyrazine ring to enhance blood-brain barrier penetration, which could significantly expand its therapeutic potential for CNS disorders.

In conclusion, (2S)-2-amino-3-(3-methylpyrazin-2-yl)propanoic acid (CAS: 2111305-12-3) represents a promising scaffold in medicinal chemistry, with applications ranging from antibacterial agents to neuromodulators. Ongoing research continues to uncover its multifaceted roles, paving the way for innovative therapeutic strategies. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.